Cas no 2309796-24-3 (3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea)

3-2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea is a specialized urea derivative featuring a furan ring and a hydroxyethyl substituent, which contribute to its unique chemical reactivity and potential applications in medicinal and agrochemical research. The presence of the 2,5-dimethylfuran moiety enhances its stability and lipophilicity, while the hydroxyethyl group offers opportunities for further functionalization. The 3-methylphenyl substitution provides additional steric and electronic modulation, making it a versatile intermediate for targeted synthesis. This compound is of particular interest in the development of biologically active molecules due to its balanced hydrophobicity and structural flexibility, facilitating interactions with diverse biological targets.
3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea structure
2309796-24-3 structure
Product Name:3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea
CAS No:2309796-24-3
MF:C16H20N2O3
MW:288.341604232788
CID:5339516
Update Time:2025-05-23

3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-3-(m-tolyl)urea
    • 1-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-3-(3-methylphenyl)urea
    • 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea
    • Inchi: 1S/C16H20N2O3/c1-10-5-4-6-13(7-10)18-16(20)17-9-15(19)14-8-11(2)21-12(14)3/h4-8,15,19H,9H2,1-3H3,(H2,17,18,20)
    • InChI Key: WBBQSGJWFUTODN-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=C1C)C(CNC(NC1C=CC=C(C)C=1)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 350
  • XLogP3: 2
  • Topological Polar Surface Area: 74.5

3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea Pricemore >>

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Additional information on 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea

Comprehensive Overview of 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea (CAS No. 2309796-24-3)

The compound 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea, identified by its CAS No. 2309796-24-3, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 2,5-dimethylfuran moiety and a hydroxyethyl group, contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and bioactive properties, which make it a promising candidate for further development.

In recent years, the demand for specialty chemicals like 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea has surged due to advancements in precision medicine and sustainable agriculture. This compound's furan ring and urea backbone are key structural elements that align with current trends in green chemistry and biodegradable materials. As industries shift toward eco-friendly alternatives, this compound’s potential for low environmental impact applications has become a focal point for innovation.

One of the most frequently searched questions about CAS No. 2309796-24-3 revolves around its synthetic pathways and scalability. Laboratory studies suggest that its synthesis can be optimized using catalytic methods, reducing waste and energy consumption—a critical consideration for industrial-scale production. Additionally, its solubility profile and thermal stability have been subjects of extensive research, particularly for formulations requiring high-performance additives.

The pharmacological potential of 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea is another area of intense exploration. Preliminary studies indicate its relevance in enzyme inhibition and receptor modulation, with possible implications for metabolic disorders and inflammatory diseases. These findings align with broader healthcare trends, such as the search for novel small-molecule therapeutics and personalized treatment options.

From a commercial perspective, the compound’s niche applications in crop protection and functional materials have attracted interest from agrochemical and polymer industries. Its structural versatility allows for modifications to enhance target specificity or material durability, addressing challenges like pest resistance and biodegradation. This adaptability positions it as a valuable asset in R&D pipelines worldwide.

In conclusion, 3-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-1-(3-methylphenyl)urea (CAS No. 2309796-24-3) represents a compelling case study at the intersection of chemical innovation and market-driven applications. Its multifaceted properties—ranging from bioactivity to environmental compatibility—underscore its relevance in contemporary scientific and industrial discourse. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare, agriculture, and sustainable technology.

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